Cas no 306935-96-6 (5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde)

• Product Name: 5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde
• CAS No: 306935-96-6
• MF: C₁₂H₇F₃O₃
• MW: 256.177394151688
• CID: 300177
• PubChem ID: 737183
• Update Time: 2025-08-02

5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-[3-(trifluoromethoxy)phenyl]-
• 5-[3-(TRIFLUOROMETHOXY)PHENYL]-2-FURALDEHYDE
• 5-[3-(trifluoromethoxy)phenyl]furan-2-carbaldehyde
• 5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde
• VS-09326
• A1-45564
• FT-0619887
• DTXSID00353184
• 306935-96-6
• AKOS025121906
• SCHEMBL3639725
• CBMicro_046486
• 5-[3-(trifluoromethoxy)phenyl]-2-furancarboxaldehyde
• 2-Furancarboxaldehyde, 5-[3-(trifluoromethoxy)phenyl]-
• 5-[3-TRIFLUOROMETHOXY)PHENYL]-2-FURALDEHYDE
• CS-0350072
• A820534
• 5-[3-(trifluoromethyloxy)phenyl]furan-2-carbaldehyde
• EN300-141562
• 5-(3-(Trifluoromethoxy)phenyl)furan-2-carbaldehyde
• BIM-0046489.P001
• MFCD02216447
• BBL029622
• DB-349793
• STL382045

• MDL： MFCD02216447
• Inchi： 1S/C12H7F3O3/c13-12(14,15)18-9-3-1-2-8(6-9)11-5-4-10(7-16)17-11/h1-7H
• InChI Key： GRDQKUCGIZQOOC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(C=O)O1)(F)F

Computed Properties

• Exact Mass: 256.03500
• Monoisotopic Mass: 256.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 309.8°Cat760mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.513
• PSA: 39.44000
• LogP: 3.65770

5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 5-3-(trifluoromethoxy)phenylfuran-2-carbaldehyde

Comprehensive Guide to 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde (CAS No. 306935-96-6): Properties, Applications, and Market Insights

5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde (CAS No. 306935-96-6) is a specialized organic compound with a unique molecular structure, combining a furan ring and a trifluoromethoxy-substituted phenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The presence of the trifluoromethoxy group enhances its lipophilicity, making it a valuable intermediate in drug discovery and material science.

The chemical formula of 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde is C₁₂H₇F₃O₃, with a molecular weight of 256.18 g/mol. Its structure features a furan-2-carbaldehyde core linked to a 3-(trifluoromethoxy)phenyl moiety, which contributes to its distinct electronic and steric properties. Researchers are particularly interested in this compound for its potential role in synthesizing novel heterocyclic derivatives, which are crucial in developing new therapeutic agents.

One of the most searched questions about 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde is its role in medicinal chemistry. Recent studies highlight its utility as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, making this compound a promising candidate for drug development. Additionally, its applications in agrochemicals, such as the synthesis of advanced pesticides, are under exploration due to its unique physicochemical properties.

From a market perspective, the demand for 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde is rising, driven by the growing need for innovative pharmaceutical intermediates. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to support research in drug discovery and material science. Its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations, further enhances its appeal to chemists and industrial researchers.

Another trending topic related to this compound is its potential in green chemistry. Researchers are investigating eco-friendly synthesis routes for 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde to minimize environmental impact. The use of biocatalysts and solvent-free reactions is gaining traction, aligning with global sustainability goals. This focus on sustainable synthesis makes the compound a subject of interest in academic and industrial settings alike.

In conclusion, 5-[3-(Trifluoromethoxy)phenyl]furan-2-carbaldehyde (CAS No. 306935-96-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its reactivity, position it as a valuable intermediate for innovative research. As the demand for specialized organic compounds grows, this chemical is poised to play a pivotal role in advancing scientific and industrial applications.